Cas no 77994-14-0 (4(3H)-Pyrimidinone,5-amino-2-(methylamino)-)
77994-14-0 structure
Product Name:4(3H)-Pyrimidinone,5-amino-2-(methylamino)-
CAS No:77994-14-0
MF:C5H8N4O
MW:140.143219947815
CID:551304
PubChem ID:20276670
Update Time:2025-04-19
4(3H)-Pyrimidinone,5-amino-2-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,5-amino-2-(methylamino)-
- 4(1H)-Pyrimidinone,5-amino-2-(methylamino)- (9CI)
- 77994-14-0
- SCHEMBL10998467
- 5-Amino-2-(methylamino)pyrimidin-4(1H)-one
- AKOS006364732
-
- Inchi: 1S/C5H8N4O/c1-7-5-8-2-3(6)4(10)9-5/h2H,6H2,1H3,(H2,7,8,9,10)
- InChI Key: QEYNWXDYADYGPU-UHFFFAOYSA-N
- SMILES: O=C1C(=CN=C(NC)N1)N
Computed Properties
- Exact Mass: 140.07
- Monoisotopic Mass: 140.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.5A^2
- XLogP3: -1.4
4(3H)-Pyrimidinone,5-amino-2-(methylamino)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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